Unii-S3BN9Q9ehw
Unii-S3BN9Q9ehw
Brand Name:
Vulcanchem
CAS No.:
1309560-49-3
VCID:
VC0110838
InChI:
InChI=1S/C20H19F2N3O5/c1-10-4-5-30-15-9-24-8-13(17(26)18(27)16(24)20(29)25(10)15)19(28)23-7-11-2-3-12(21)6-14(11)22/h2-3,6,8,10,15,27H,4-5,7,9H2,1H3,(H,23,28)/t10-,15+/m0/s1
SMILES:
CC1CCOC2N1C(=O)C3=C(C(=O)C(=CN3C2)C(=O)NCC4=C(C=C(C=C4)F)F)O
Molecular Formula:
C20H19F2N3O5
Molecular Weight:
419.385
Unii-S3BN9Q9ehw
CAS No.: 1309560-49-3
Cat. No.: VC0110838
Molecular Formula: C20H19F2N3O5
Molecular Weight: 419.385
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1309560-49-3 |
|---|---|
| Molecular Formula | C20H19F2N3O5 |
| Molecular Weight | 419.385 |
| IUPAC Name | (3R,7S)-N-[(2,4-difluorophenyl)methyl]-11-hydroxy-7-methyl-9,12-dioxo-4-oxa-1,8-diazatricyclo[8.4.0.03,8]tetradeca-10,13-diene-13-carboxamide |
| Standard InChI | InChI=1S/C20H19F2N3O5/c1-10-4-5-30-15-9-24-8-13(17(26)18(27)16(24)20(29)25(10)15)19(28)23-7-11-2-3-12(21)6-14(11)22/h2-3,6,8,10,15,27H,4-5,7,9H2,1H3,(H,23,28)/t10-,15+/m0/s1 |
| Standard InChI Key | RHWKPHLQXYSBKR-ZUZCIYMTSA-N |
| SMILES | CC1CCOC2N1C(=O)C3=C(C(=O)C(=CN3C2)C(=O)NCC4=C(C=C(C=C4)F)F)O |
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